Cas no 921508-65-8 (N-(3-fluorophenyl)-5-methyl-2,4-dioxo-3-phenyl-1H,2H,3H,4H,5H-pyrrolo3,2-dpyrimidine-7-carboxamide)

• Product Name: N-(3-fluorophenyl)-5-methyl-2,4-dioxo-3-phenyl-1H,2H,3H,4H,5H-pyrrolo3,2-dpyrimidine-7-carboxamide
• CAS No: 921508-65-8
• MF: C₂₀H₁₅FN₄O₃
• MW: 378.356507539749
• CID: 6382378
• Update Time: 2025-06-11

N-(3-fluorophenyl)-5-methyl-2,4-dioxo-3-phenyl-1H,2H,3H,4H,5H-pyrrolo3,2-dpyrimidine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-5-methyl-2,4-dioxo-3-phenyl-1H,2H,3H,4H,5H-pyrrolo3,2-dpyrimidine-7-carboxamide
• 1H-Pyrrolo[3,2-d]pyrimidine-7-carboxamide, N-(3-fluorophenyl)-2,3,4,5-tetrahydro-5-methyl-2,4-dioxo-3-phenyl-

• Inchi： 1S/C20H15FN4O3/c1-24-11-15(18(26)22-13-7-5-6-12(21)10-13)16-17(24)19(27)25(20(28)23-16)14-8-3-2-4-9-14/h2-11H,1H3,(H,22,26)(H,23,28)
• InChI Key： BVAFGMQHLBEVNI-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC=C2)C(=O)C2N(C)C=C(C(NC3=CC=CC(F)=C3)=O)C=2N1

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 12.19±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-fluorophenyl)-5-methyl-2,4-dioxo-3-phenyl-1H,2H,3H,4H,5H-pyrrolo3,2-dpyrimidine-7-carboxamide

Introduction to N-(3-fluorophenyl)-5-methyl-2,4-dioxo-3-phenyl-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide (CAS No. 921508-65-8)

N-(3-fluorophenyl)-5-methyl-2,4-dioxo-3-phenyl-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

This compound, identified by the CAS number 921508-65-8, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. Its unique molecular structure and chemical properties make it a promising candidate for various therapeutic applications. The compound belongs to the pyrrolopyrimidine class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential in drug development.

The molecular framework of N-(3-fluorophenyl)-5-methyl-2,4-dioxo-3-phenyl-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide incorporates several key functional groups that contribute to its pharmacological profile. The presence of a fluorophenyl moiety at the 3-position of the pyrrolopyrimidine ring is particularly noteworthy. Fluoro-substituted aromatic rings are well-known for their ability to enhance metabolic stability and binding affinity in drug molecules. This feature makes the compound an attractive scaffold for developing novel therapeutic agents with improved pharmacokinetic properties.

The methyl group at the 5-position and the dioxo groups at the 2 and 4 positions further modulate the electronic and steric properties of the molecule. These structural elements can influence the compound's interactions with biological targets, thereby affecting its efficacy and selectivity. The phenyl group at the 3-position of the pyrrolopyrimidine core adds another layer of complexity to its chemical behavior. Phenyl rings are frequently found in biologically active compounds due to their ability to participate in hydrophobic interactions and π-stacking phenomena.

In recent years, there has been a growing interest in pyrrolopyrimidine derivatives as scaffolds for anticancer agents. These compounds have demonstrated promising activity against various types of cancer by targeting key signaling pathways involved in tumor growth and progression. The specific arrangement of functional groups in N-(3-fluorophenyl)-5-methyl-2,4-dioxo-3-phenyl-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide may contribute to its ability to interact with such targets effectively.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core. The use of fluorinated precursors has been crucial in introducing the fluorophenyl moiety into the final product. These synthetic strategies highlight the importance of modern chemical methodologies in developing novel pharmaceuticals.

Evaluation of N-(3-fluorophenyl)-5-methyl-2,4-dioxo-3-phenyl-1H,2H,3H,4H,5H-pyrrolo[
d]pyrimidine-7-carboxamide has focused on its biological activity across various disease models. Preliminary studies have shown that this compound exhibits significant inhibitory effects on certain enzymes and receptors implicated in cancer progression. Additionally, its interaction with cellular pathways relevant to inflammation and immune response has been explored. These findings suggest potential therapeutic applications not only in oncology but also in other areas such as immunomodulation.

The pharmacokinetic profile of this compound is another critical aspect that has been extensively studied. The presence of fluorine atoms can influence drug metabolism by affecting both phase I and phase II enzymatic processes. Understanding these interactions is essential for predicting how the compound will behave within a biological system and for designing effective dosing regimens. Advanced computational methods have been utilized to model these interactions at a molecular level.

In conclusion, N-(
d>
phenyl
)-methyl
dioxo
phenyl
pyrrolo[br/]d]pyrimidine
carboxamide (CAS No.
921508-65-8) represents a compelling example of how structural modifications can lead to novel pharmacological entities with significant therapeutic potential. Its unique combination of functional groups makes it a versatile scaffold for further derivatization and optimization.

The ongoing research into this compound underscores its importance as a candidate for future drug development efforts within both academic and industrial settings.